Cas no 50304-43-3 (3-Pentynethioic acid,S-[2-[[3-[(2,4-dihydroxy-3,3-dimethyl-1-oxobutyl)amino]-1-oxopropyl]amino]ethyl]ester, (R)- (9CI))

• Product Name: 3-Pentynethioic acid,S-[2-[[3-[(2,4-dihydroxy-3,3-dimethyl-1-oxobutyl)amino]-1-oxopropyl]amino]ethyl]ester, (R)- (9CI)
• CAS No: 50304-43-3
• MF: C₁₆H₂₆N₂O₅S
• MW: 358.453043460846
• CID: 372759
• PubChem ID: 6452187
• Update Time: 2025-04-19

3-Pentynethioic acid,S-[2-[[3-[(2,4-dihydroxy-3,3-dimethyl-1-oxobutyl)amino]-1-oxopropyl]amino]ethyl]ester, (R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Pentynethioic acid,S-[2-[[3-[(2,4-dihydroxy-3,3-dimethyl-1-oxobutyl)amino]-1-oxopropyl]amino]ethyl]ester, (R)- (9CI)
• 3-pentynoylpantetheine
• 2,4-Dihydroxy-N-[3-hydroxy-3-({2-[(pent-3-ynoyl)sulfanyl]ethyl}imino)propyl]-3,3-dimethylbutanimidic acid
• 50304-43-3
• S-[2-[3-[[(2R)-2,4-dihydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] pent-3-ynethioate
• 3-Pentynethioic acid, S-(2-((3-((2,4-dihydroxy-3,3-dimethyl-1-oxobutyl)amino)-1-oxopropyl)amino)ethyl) ester, (R)-
• DTXSID50964582

• Inchi： 1S/C16H26N2O5S/c1-4-5-6-13(21)24-10-9-17-12(20)7-8-18-15(23)14(22)16(2,3)11-19/h14,19,22H,6-11H2,1-3H3,(H,17,20)(H,18,23)/t14-/m0/s1
• InChI Key： PDDLZJQBTTUWOI-AWEZNQCLSA-N
• SMILES： S(C(CC#CC)=O)CCNC(CCNC([C@@H](C(C)(C)CO)O)=O)=O

Computed Properties

• Exact Mass: 358.15638
• Monoisotopic Mass: 358.156243
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 11
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 141
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: -0.2

Experimental Properties

• Density: 1.217
• Boiling Point: 689.9°C at 760 mmHg
• Flash Point: 371.1°C
• Refractive Index: 1.54
• PSA: 115.73